Viral nanoparticles decorated with novel EGFL7 ligands enable intravital imaging of tumor neovasculature†
Nanoscale Pub Date: 2017-08-01 DOI: 10.1039/C7NR02558K
Abstract
Angiogenesis is a dynamic process fundamental to the development of solid tumors. Epidermal growth factor-like domain 7 (EGFL7) is a protein whose expression is restricted to endothelial cells undergoing active remodeling that has emerged as a key mediator of this process. EGFL7 expression is associated with poor outcome in several cancers, making it a promising target for imaging or therapeutic strategies. Here, EGFL7 is explored as a molecular target for active neovascularization. Using a combinatorial peptide screening approach, we describe the discovery and characterization of a novel high affinity EGFL7-binding peptide, E7p72, that specifically targets human endothelial cells. Viral nanoparticles decorated with E7p72 peptides specifically target tumor-associated neovasculature with high specificity as assessed by intravital imaging. This work highlights the value of EGFL7 as a target for angiogenic vessels and opens the door for novel targeted therapeutic approaches.
Recommended Literature
- [1] Nitrogen-doped carbon coated Li3V2(PO4)3 derived from a facile in situ fabrication strategy with ultrahigh-rate stable performance for lithium-ion storage†
- [2] Dual modulation of the morphology and electric conductivity of NiCoP on nickel foam by Fe doping as a superior stability electrode for high energy supercapacitors†
- [3] Front cover
- [4] Deciphering the uncertainties in life cycle energy and environmental analysis of organic photovoltaics†
- [5] Inverted perovskite/silicon V-shaped tandem solar cells with 27.6% efficiency via self-assembled monolayer-modified nickel oxide layer†
- [6] Analytical chemistry
- [7] Origins of reversing diastereoselectivity of α,β-dichloro-γ-butenolides and γ-butyrolactams in direct vinylogous aldol addition: a computational study†
- [8] Role of chain ends in coil deformation of driven single polymer†
- [9] Privileged structures: synthesis and structural investigations on tricyclic sulfonamides†
- [10] Cyclodextrin–peptide conjugates for sequence specific DNA binding†
